Cas no 169105-03-7 ((3R)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride)

(3R)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride structure
169105-03-7 structure
Product Name:(3R)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride
CAS No:169105-03-7
MF:C9H12ClNO
MW:185.650681495667
MDL:MFCD22392617
CID:4611142
PubChem ID:22873873
Update Time:2024-11-04

(3R)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride
    • (3R)-3-Amino-2,3-dihydro-1H-inden-5-ol HCl
    • (3R)-3-amino-2,3-dihydro-1H-inden-5-ol;hydrochloride
    • (R)-3-Amino-2,3-dihydro-1H-inden-5-ol hydrochloride
    • (R)-3-Amino-indan-5-ol hydrochloride
    • SB10814
    • (R)-3-Amino-5-hydroxyindane hydrochloride
    • (3R)-3-amino-2,3-dihydro-1H-inden-5-olhydrochloride
    • 1H-Inden-5-ol, 3-amino-2,3-dihydro-, hydrochloride, (R)- (9CI)
    • (R)-3-Amino-2,3-dihydro-1H-inden-5-olhydrochloride
    • AKOS030238560
    • CS-0053332
    • SCHEMBL5969925
    • AS-52875
    • MFCD22392617
    • 169105-03-7
    • P15824
    • MDL: MFCD22392617
    • Inchi: 1S/C9H11NO.ClH/c10-9-4-2-6-1-3-7(11)5-8(6)9;/h1,3,5,9,11H,2,4,10H2;1H/t9-;/m1./s1
    • InChI Key: JJLALHYSNFSWQZ-SBSPUUFOSA-N
    • SMILES: Cl.OC1C=CC2=C(C=1)[C@@H](CC2)N

Computed Properties

  • Exact Mass: 185.0607417 g/mol
  • Monoisotopic Mass: 185.0607417 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • Molecular Weight: 185.65

(3R)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride Pricemore >>

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Chemenu
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abcr
AB400297-250 mg
(R)-3-Amino-indan-5-ol hydrochloride; .
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€321.80 2023-06-17
abcr
AB400297-500 mg
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abcr
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